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Compound of Interest

Compound Name: Propargyl isothiocyanate
CAS No.: 24309-48-6
Cat. No.: B1295045
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for propargyl
isothiocyanate (3-isothiocyanatoprop-1-yne). The information is compiled from various
sources and includes nuclear magnetic resonance (NMR), infrared (IR), and mass
spectrometry (MS) data. This document is intended to serve as a valuable resource for
professionals in research and drug development who utilize this compound in their work.

Chemical Structure and Properties

Propargyl isothiocyanate is a chemical compound with the molecular formula C4HsNS and a
molecular weight of 97.14 g/mol .[1] Its structure consists of a propargyl group (a three-carbon
chain with a carbon-carbon triple bond) attached to an isothiocyanate functional group.

Molecular Structure:

Spectroscopic Data
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The following sections present the available and predicted spectroscopic data for propargyl
isothiocyanate. Due to the limited availability of directly published complete spectra for this
specific compound, some data is inferred from spectral databases and comparison with
structurally similar compounds.

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.

2.1.1. 'H NMR Spectroscopy

While a definitive, published *H NMR spectrum for propargyl isothiocyanate is not readily
available, the expected chemical shifts and coupling constants can be predicted based on the
analysis of the propargyl group in similar chemical environments.

Table 1: Predicted *H NMR Data for Propargyl Isothiocyanate

. Chemical Shift (8, Coupling Constant
Proton Multiplicity

ppm) (Predicted) (J, Hz) (Predicted)
=C-H Triplet ~2.5-3.0 ~2.5
-CHz- Doublet ~4.0-45 ~2.5

Note: The predicted values are based on standard chemical shift tables and data for
compounds containing the propargyl moiety.

2.1.2. 13C NMR Spectroscopy

The 13C NMR spectrum provides information about the carbon skeleton of the molecule. A
known challenge in the 13C NMR of isothiocyanates is the potential for the isothiocyanate
carbon signal to be broad or "near-silent” due to quadrupolar relaxation effects of the adjacent
nitrogen atom and the dynamics of the molecule.[2][3]

Table 2: Predicted 13C NMR Data for Propargyl Isothiocyanate
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Carbon Chemical Shift (8, ppm) (Predicted)
C=C-H ~75 - 85

C=C-H ~70 - 80

-CH2- ~30 - 40

-N=C=S ~125 - 135 (often broad)

Note: Predicted chemical shifts are based on typical values for propargyl and isothiocyanate
functional groups. The isothiocyanate carbon signal may be difficult to observe.[2][3]

IR spectroscopy is used to identify the functional groups present in a molecule. The
isothiocyanate group has a very strong and characteristic absorption band.

Table 3: Characteristic IR Absorption Bands for Propargyl Isothiocyanate

Frequency Range

Functional Group Vibration Intensity
(cm™)

=C-H Stretching ~3300 Strong, sharp

c=C Stretching ~2100 - 2260 Medium to weak

-N=C=S Asymmetric stretching  ~2000 - 2200 Very Strong

C-H (in CH2) Stretching ~2850 - 3000 Medium

The most prominent feature in the IR spectrum of propargyl isothiocyanate is the very strong
and sharp peak for the isothiocyanate group.[4][5]

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule. The molecular ion peak (M+) for propargyl isothiocyanate would be observed
at m/z = 97.

Table 4: Predicted Mass Spectrometry Fragmentation for Propargyl Isothiocyanate
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m/z Fragment lon Comments
97 [CaH3NS]+ Molecular lon (M*)
Loss of the terminal acetylene
58 [C2H2NST+
group
39 [CsHs]* Propargy! cation

Note: The fragmentation pattern is predicted based on the stability of the resulting ions. The
presence of the molecular ion peak is expected.

Experimental Protocols

The following are general experimental protocols for obtaining the spectroscopic data
discussed. Specific parameters may need to be optimized for the particular instrument and
sample.

o Sample Preparation: Dissolve a few milligrams of propargyl isothiocyanate in a suitable
deuterated solvent (e.g., CDCIs, Acetone-ds) in an NMR tube.

e 1H NMR Acquisition: Acquire the spectrum on a standard NMR spectrometer (e.g., 300 or
500 MHz). Typical parameters include a 90° pulse, a relaxation delay of 1-2 seconds, and a
sufficient number of scans to achieve a good signal-to-noise ratio.

e 13C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. Due
to the potentially long relaxation times of quaternary carbons and the broadening of the
isothiocyanate carbon, a longer relaxation delay and a higher number of scans may be
necessary.

o Sample Preparation: For a liquid sample like propargyl isothiocyanate, a thin film can be
prepared between two salt plates (e.g., NaCl or KBr). Alternatively, a solution in a suitable
solvent (e.g., CCls) can be used in a solution cell.

o Acquisition: Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer. A
background spectrum of the salt plates or the solvent should be recorded and subtracted
from the sample spectrum.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1295045/docs?utm_src=pdf-body#spectroscopic-data-of-propargyl-isothiocyanate-a-technical-guide
https://www.benchchem.com/product/b1295045/docs?utm_src=pdf-body#spectroscopic-data-of-propargyl-isothiocyanate-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295045?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,
typically via a gas chromatography (GC-MS) or direct infusion method.

« lonization: Use a suitable ionization technique, such as Electron lonization (El) for GC-MS,
to generate the molecular ion and fragment ions.

e Analysis: Analyze the ions using a mass analyzer (e.g., quadrupole, time-of-flight) to obtain
the mass-to-charge ratio of each ion.

Visualizations

The following diagrams illustrate the general workflow for spectroscopic analysis and the logical
relationship between the different spectroscopic techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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